6-Fluoro-7-[(methylsulfanyl)methyl]-1H-indole

• Molecular Formula: C10H10FNS
• Molecular Weight: 195.26 g/mol
• IUPAC Name: 6-fluoro-7-(methylsulfanylmethyl)-1H-indole
• InChI: InChI=1S/C10H10FNS/c1-13-6-8-9(11)3-2-7-4-5-12-10(7)8/h2-5,12H,6H2,1H3
• InChI Key: XMOAUEOOBJRGCB-UHFFFAOYSA-N
• Canonical SMILES: CSCC1=C(C=CC2=C1NC=C2)F

Description

6-Fluoro-7-[(methylsulfanyl)methyl]-1H-indole is a useful research compound. Its molecular formula is C10H10FNS and its molecular weight is 195.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 11.42 g (56.7 mmol) of the compound from Example 2A in 127 ml of tetrahydrofuran was slowly added dropwise to 284 ml (283.7 mmol) of a 0.7N solution of vinylmagnesium bromide in tetrahydrofuran under argon at −78° C., and the solution was then stirred at −78° C. for 2 h. The reaction mixture was added to an ice-cold, saturated aqueous ammonium chloride solution, some ethyl acetate was added, the phases were separated, and the aqueous phase was extracted three times with ethyl acetate. Washing of the combined organic phases with saturated aqueous sodium chloride solution was followed by drying over sodium sulfate, filtration and removal of the solvents in vacuo. Purification of the residue by flash chromatography (mobile phase: cyclohexane/toluene/dichloromethane 10/10/1) afforded 6.31 g (57% of theory) of the title compound.